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Compound of Interest

Compound Name: N-(6-Formylpyridin-2-yl)acetamide

Cat. No.: B175368

A comprehensive search for the chemical compound N-(6-Formylpyridin-2-yl)acetamide,
including its CAS number, synthesis protocols, and experimental data, did not yield any specific
results for this molecule. Extensive database and literature searches returned information for
structurally related but distinct compounds, suggesting that N-(6-Formylpyridin-2-
yl)acetamide is not a widely synthesized or documented substance.

While a dedicated technical guide on N-(6-Formylpyridin-2-yl)acetamide cannot be provided
due to the absence of available information, this document outlines the search process and
presents data on closely related pyridine acetamide derivatives to offer a contextual
understanding of this class of compounds.

CAS Number and Substance Identification

A primary search for the Chemical Abstracts Service (CAS) number for N-(6-Formylpyridin-2-
yl)acetamide was conducted across multiple chemical databases and scientific literature
repositories. This search did not yield a registered CAS number for this specific chemical
structure. The absence of a CAS number is a strong indicator that the compound is not
commercially available and has not been extensively studied or cataloged in major chemical
registries.

For illustrative purposes, the following table lists the CAS numbers of related pyridine
acetamide derivatives that were identified during the search:
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Compound Name CAS Number
N-(pyridin-2-yl)acetamide 5231-96-9
N-(6-methylpyridin-2-yl)acetamide 5327-33-3
N-(4-methylpyridin-2-yl)acetamide 5327-32-2
N-(6-aminopyridin-2-yl)acetamide 1075-62-3

Synthesis and Experimental Protocols

A thorough review of scientific literature, including organic synthesis journals and patent
databases, did not reveal any published experimental protocols for the synthesis of N-(6-
Formylpyridin-2-yl)acetamide.

However, general synthetic routes for N-acylpyridines are well-established. A plausible, though
unconfirmed, synthetic pathway for N-(6-Formylpyridin-2-yl)acetamide could be
conceptualized. This hypothetical workflow is presented below for informational purposes only
and is not based on any published experimental data.

Hypothetical Synthetic Workflow

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b175368?utm_src=pdf-body
https://www.benchchem.com/product/b175368?utm_src=pdf-body
https://www.benchchem.com/product/b175368?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b175368?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Starting Materials

: - Acetyl Chloride or
(Z-Ammo-G-formylpyrldme) [ P dej

4 Reaction )

Acylation Reaction

(in suitable solvent with base)

/Workup and Purification\

(Aqueous Workup)

Chromatography or
Recrystallization
. J

Product

N-(6-Formylpyridin-2-yl)acetamide

Click to download full resolution via product page
Caption: Hypothetical synthesis of N-(6-Formylpyridin-2-yl)acetamide.

This proposed pathway involves the acylation of a 2-aminopyridine derivative. The core
principle of this reaction is the nucleophilic attack of the amino group on the electrophilic
carbonyl carbon of the acylating agent.

Signaling Pathways and Biological Activity
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As no literature was found describing the synthesis or isolation of N-(6-Formylpyridin-2-
yl)acetamide, there is no information regarding its biological activity or any associated
signaling pathways. Research on related pyridine derivatives has explored their potential in
various therapeutic areas, but any extrapolation of these activities to the target compound
would be purely speculative.

Quantitative Data

No quantitative data, such as physicochemical properties (e.g., melting point, boiling point,
solubility) or spectroscopic data (e.g., NMR, IR, Mass Spectrometry), could be found for N-(6-
Formylpyridin-2-yl)acetamide.

Conclusion

Based on an exhaustive search of publicly available chemical and scientific databases, there is
currently no information on the CAS number, synthesis, experimental protocols, or biological
activity of N-(6-Formylpyridin-2-yl)acetamide. The information provided herein on related
compounds and a hypothetical synthetic route is for contextual and illustrative purposes only.
For researchers interested in this specific molecule, de novo synthesis and characterization
would be required.

« To cite this document: BenchChem. [In-depth Technical Guide: N-(6-Formylpyridin-2-
yl)acetamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b175368#n-6-formylpyridin-2-yl-acetamide-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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